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Compound of Interest

Compound Name: Nota-AE105

Cat. No.: B12388337 Get Quote

This document provides essential guidance on the proper disposal procedures for Nota-
AE105, ensuring the safety of laboratory personnel and compliance with regulatory standards.

The information is intended for researchers, scientists, and drug development professionals

who handle this substance in a laboratory setting.

I. Understanding Nota-AE105
Nota-AE105 is a peptide-based compound. In clinical research, it is often chelated with a

radionuclide, such as Gallium-68 (⁶⁸Ga), to form ⁶⁸Ga-NOTA-AE105, a radiotracer used in

Positron Emission Tomography (PET) imaging for cancer diagnostics[1][2][3][4][5]. The

disposal procedures outlined here pertain to the non-radioactive form of Nota-AE105. For

disposal of the radiolabeled version, please consult your institution's radiation safety officer and

follow all applicable regulations for radioactive waste.

II. Safety and Handling Precautions
According to the available safety data, Nota-AE105 is not considered a hazardous substance

under anticipated conditions of normal use. However, it is recommended to handle all

chemicals with caution. The following personal protective equipment (PPE) should be worn

when handling Nota-AE105:
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Protective Equipment Specification

Eye Protection Safety glasses or goggles

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Body Protection Laboratory coat

Ensure adequate ventilation in the work area. In case of accidental release, soak up the

substance with an inert absorbent material.

III. Chemical Waste Disposal Protocol
The primary principle for the disposal of Nota-AE105 is to adhere to all applicable local,

regional, and national/federal regulations. The generation of waste should be avoided or

minimized wherever possible. The following step-by-step process outlines the general

procedure for the disposal of Nota-AE105 waste.
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Step 1: Preparation

Step 2: Collection

Step 3: Storage

Step 4: Disposal

Segregate Nota-AE105 waste from other chemical waste.

Use a designated, properly labeled, and leak-proof waste container.

Follow institutional guidelines for waste segregation.

Transfer waste into the designated container.
Avoid mixing with incompatible materials.

Store the waste container in a cool, dry, and well-ventilated area.

Ensure the storage area is secure and away from general laboratory traffic. Arrange for waste pickup by the institution's
Environmental Health and Safety (EHS) department.

Complete all required waste disposal forms and documentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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